Cas no 26454-83-1 (2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE)

• Product Name: 2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE
• CAS No: 26454-83-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 891218
• PubChem ID: 24106788
• Update Time: 2025-05-26

2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE
• 2-amino-5-(4-methoxyphenyl)-3-Furancarbonitrile
• 2-amino-5-(4-methoxyphenyl)furan-3-carbonitrile
• DB-292763
• AKOS004123200
• SCHEMBL4829289
• NSC821305
• NSC-821305
• BBA45483
• EN300-372848
• D83535
• AB06951
• Oprea1_251502
• CS-0150409
• 2-amino-3-cyano-5-(4-methoxyphenyl)furan
• 2-amino-5-(4 -methoxyphenyl)furan-3-carbonitrile
• 26454-83-1
• MFCD00683503
• VIZBGBREQNKHGS-UHFFFAOYSA-N
• DTXSID601241936
• AG-690/36167062
• BS-51216
• 2-amino-5-(4-methoxyphenyl)-3-furonitrile

• Inchi： 1S/C12H10N2O2/c1-15-10-4-2-8(3-5-10)11-6-9(7-13)12(14)16-11/h2-6H,14H2,1H3
• InChI Key： VIZBGBREQNKHGS-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C=C1C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.18000
• LogP: 2.99028

Additional information on 2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE

Recent Advances in the Study of 2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE (CAS: 26454-83-1)

2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE (CAS: 26454-83-1) is a furan-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its pharmacological properties and potential applications.

The compound's structural features, including the furan ring and the methoxy-phenyl group, contribute to its unique chemical reactivity and biological activity. Recent synthetic approaches have focused on optimizing the yield and purity of 2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE, with advancements in catalytic methods and green chemistry techniques. These improvements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, recent research has highlighted the compound's potential as an inhibitor of key enzymatic pathways involved in inflammation and cancer. For instance, studies have demonstrated its ability to modulate the activity of kinases and other signaling molecules, suggesting its utility in targeted therapy. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for in vivo applications.

One of the most promising findings is the compound's role in combating drug-resistant pathogens. Preliminary studies indicate that 2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE exhibits antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. This has sparked interest in its potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

Despite these advancements, challenges remain in the development of this compound for clinical use. Issues such as toxicity, selectivity, and large-scale production need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into viable therapeutic options.

In conclusion, 2-AMINO-5-(4-METHOXY-PHENYL)-FURAN-3-CARBONITRILE (CAS: 26454-83-1) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted applications, from antimicrobial therapy to targeted cancer treatment. As the scientific community delves deeper into its mechanisms and optimizes its properties, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.